molecular formula C11H6Cl2N2O B3058454 Bis(5-chloropyridin-2-yl)methanone CAS No. 89544-38-7

Bis(5-chloropyridin-2-yl)methanone

Cat. No. B3058454
CAS RN: 89544-38-7
M. Wt: 253.08 g/mol
InChI Key: CBGYUJLXQZUKJK-UHFFFAOYSA-N
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Description

Bis(5-chloropyridin-2-yl)methanone is a useful research compound. Its molecular formula is C11H6Cl2N2O and its molecular weight is 253.08 g/mol. The purity is usually 95%.
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properties

CAS RN

89544-38-7

Molecular Formula

C11H6Cl2N2O

Molecular Weight

253.08 g/mol

IUPAC Name

bis(5-chloropyridin-2-yl)methanone

InChI

InChI=1S/C11H6Cl2N2O/c12-7-1-3-9(14-5-7)11(16)10-4-2-8(13)6-15-10/h1-6H

InChI Key

CBGYUJLXQZUKJK-UHFFFAOYSA-N

SMILES

C1=CC(=NC=C1Cl)C(=O)C2=NC=C(C=C2)Cl

Canonical SMILES

C1=CC(=NC=C1Cl)C(=O)C2=NC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of n-butyllithium in hexane (16.3 ml, 1.55 molar) was added under nitrogen to a stirred solution of 2-bromo-5-chloropyridine (5 g) in dry diethyl ether (70 ml) at -70° C. over a period of 20 minutes. A solution of dimethylcarbamoylchloride (1.36 g) in dry diethyl ether (25 ml) was then added slowly over a period of 20 minutes. The mixture was stirred for a further 20 minutes at -70° C. and a solution of ammonium chloride (5 g) in water (50 ml) was then added and the solution allowed to warm to room temperature. The ether layer was separated and the aqueous solution extracted with diethyl ether (2×50 ml). The ether extracts were combined, dried over magnesium sulfate and evaporated. The residue was chromatographed on silica, eluting with a mixture of ethyl acetate and petroleum ether b.p. 60°-80° C. (1:9). The relevant fractions were combined and evaporated and the residue triturated with diethyl ether and dried to yield the title compound as a buff colored solid (0.86 g), (27%), m.p. 164°-167° C.
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